Cas no 941987-48-0 (4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide)

• Product Name: 4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide
• CAS No: 941987-48-0
• MF: C₁₉H₁₉FN₄O
• MW: 338.378767251968
• CID: 5506261
• Update Time: 2025-10-13

4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide

• Inchi： 1S/C19H19FN4O/c20-15-6-2-4-8-18(15)23-9-11-24(12-10-23)19(25)22-17-13-21-16-7-3-1-5-14(16)17/h1-8,13,21H,9-12H2,(H,22,25)
• InChI Key： JYSSTBNNEMNCCQ-UHFFFAOYSA-N
• SMILES： N1(C(NC2C3=C(NC=2)C=CC=C3)=O)CCN(C2=CC=CC=C2F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide

Comprehensive Overview of 4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide (CAS No. 941987-48-0)

In the realm of organic chemistry and pharmaceutical research, 4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide (CAS No. 941987-48-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of both fluorophenyl and indole moieties in its structure makes it a subject of interest for researchers exploring neuropharmacology and receptor modulation.

One of the key reasons for the growing interest in 4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide is its potential role in central nervous system (CNS) drug development. The indole group, a common feature in many naturally occurring alkaloids, is known to interact with serotonin receptors, while the piperazine moiety is often associated with dopamine receptor affinity. This dual functionality positions the compound as a promising candidate for further investigation in neurodegenerative diseases and mood disorders, topics that are currently trending in biomedical research.

From a synthetic chemistry perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Researchers are particularly interested in how the 2-fluorophenyl substitution influences the compound's binding affinity and selectivity. Recent studies have highlighted the importance of fluorine in drug design, as it can enhance metabolic stability and membrane permeability. This aligns with the broader pharmaceutical industry's focus on fluorinated compounds, a hot topic in medicinal chemistry forums and publications.

The physicochemical properties of CAS No. 941987-48-0 also merit discussion. With a molecular weight of 338.37 g/mol and the presence of hydrogen bond donors/acceptors, the compound exhibits characteristics that are favorable for drug-likeness, as per Lipinski's Rule of Five. These attributes make it a viable subject for preclinical studies, another area of high interest among researchers and pharmaceutical companies. Questions about its solubility, stability, and bioavailability are frequently searched in academic databases, reflecting the compound's relevance in modern drug discovery.

Another aspect driving the popularity of 4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide is its potential application in high-throughput screening (HTS). The compound's structural complexity and functional groups make it a valuable probe for identifying novel biological targets. This aligns with the increasing demand for diverse chemical libraries in drug discovery pipelines, a topic frequently discussed in pharmaceutical conferences and research publications.

In summary, 4-(2-fluorophenyl)-N-(1H-indol-3-yl)piperazine-1-carboxamide (CAS No. 941987-48-0) represents a fascinating intersection of organic synthesis, medicinal chemistry, and neuropharmacology. Its unique structure and potential applications in CNS drug development and high-throughput screening make it a compound worth watching in the coming years. As research continues to unfold, this molecule may well become a cornerstone in the development of next-generation therapeutics.